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Compound of Interest

Compound Name: 2-Bromotetradecane

Cat. No.: B1602043

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the boiling point of 2-
Bromotetradecane, a long-chain haloalkane. The document presents quantitative data in a
structured format, details relevant experimental methodologies for boiling point determination,
and includes a visual representation of a common experimental workflow. This information is
intended to support research and development activities where the physicochemical properties
of this compound are of interest.

Physicochemical Properties of 2-Bromotetradecane

2-Bromotetradecane is a halogenated derivative of the C14 alkane, tetradecane. The
introduction of a bromine atom influences its physical properties, including its boiling point, by
increasing both the molecular weight and the strength of intermolecular van der Waals forces
and dipole-dipole interactions compared to its parent alkane.[1][2]

Boiling Point Data

The boiling point of 2-Bromotetradecane has been determined under reduced pressure.
Boiling at reduced pressure is a common practice for high molecular weight organic
compounds to prevent decomposition that might occur at higher temperatures required for
boiling at atmospheric pressure.[3]
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Chemical Compound Boiling Point (°C) Pressure (mmHg)

2-Bromotetradecane 160 - 161 8

Data sourced from Thermo
Fisher Scientific and ECHEMI.

[415][6]

Experimental Protocols for Boiling Point
Determination

While specific experimental documentation for the boiling point determination of 2-
Bromotetradecane is not readily available in the public domain, a standard and widely
accepted method for such a compound is the Thiele tube method.[7][8] This technique is
suitable for determining the boiling point of small quantities of a liquid.

Thiele Tube Method

Objective: To determine the boiling point of a liquid sample at a given pressure.
Apparatus:

e Thiele tube

e Thermometer

o Capillary tube (sealed at one end)

o Small test tube (e.g., Durham tube)

¢ Rubber band or wire for attaching the test tube to the thermometer

o Heating mantle or Bunsen burner

o Heat transfer fluid (e.g., mineral oil or silicone oil)

e Sample of 2-Bromotetradecane
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Procedure:

A small amount of the 2-Bromotetradecane sample is placed into the small test tube.

A capillary tube, sealed at one end, is placed open-end-down into the liquid in the test tube.

The test tube is attached to a thermometer using a rubber band or wire, ensuring the sample
is level with the thermometer bulb.

The thermometer and attached sample are suspended in a Thiele tube containing a heat
transfer fluid, ensuring the sample is immersed but the open end of the test tube is above the
fluid level.

The side arm of the Thiele tube is gently heated. The shape of the Thiele tube allows for the
circulation of the heating fluid by convection, ensuring uniform temperature distribution.

As the temperature rises, the air trapped in the capillary tube will expand and exit as a slow
stream of bubbles.

Heating is continued until a continuous and rapid stream of bubbles emerges from the
capillary tube. This indicates that the vapor pressure of the sample has overcome the
external pressure.

The heat source is then removed, and the apparatus is allowed to cool slowly.

The boiling point is the temperature at which the stream of bubbles ceases and the liquid just
begins to be drawn back into the capillary tube.[8] This is the point where the vapor pressure
of the liquid equals the atmospheric pressure (or the pressure of the system if under
vacuum).

The barometric pressure should be recorded at the time of the experiment.

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for determining the boiling point of a liquid

using the Thiele tube method.
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Start: Prepare Sample and Apparatus

Place 2-Bromotetradecane
in small test tube

:

Insert sealed capillary tube
(open end down)

:

Attach test tube to thermometer

:

Suspend assembly in Thiele tube

;

Gently heat the side arm
of the Thiele tube

Heating Bubbles not continuous

Observe for a continuous
stream of bubbles

ubbles are continuous

Remove heat and allow to cool

l

Record temperature when liquid
enters capillary tube

End: Boiling Point Determined

Click to download full resolution via product page

Thiele Tube Boiling Point Determination Workflow
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General Considerations for Haloalkane Boiling
Points

The boiling points of haloalkanes are influenced by several factors:

Molecular Weight: An increase in molecular weight leads to stronger London dispersion
forces, resulting in a higher boiling point.[2][9]

» Halogen Atom: For a given alkyl group, the boiling point increases with the atomic mass of
the halogen (F < Cl < Br<).[1]

e Branching: Straight-chain isomers have higher boiling points than their branched
counterparts due to a larger surface area for intermolecular interactions.[10]

» Polarity: The carbon-halogen bond is polar, leading to dipole-dipole interactions that
contribute to a higher boiling point compared to the corresponding alkane.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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